1-(2-Chloro-5-nitrophenyl)ethan-1-one 1-methylhydrazone

• IUPAC Name: N-[1-(2-chloro-5-nitrophenyl)ethylideneamino]methanamine
• InChI: InChI=1S/C9H10ClN3O2/c1-6(12-11-2)8-5-7(13(14)15)3-4-9(8)10/h3-5,11H,1-2H3
• InChI Key: JVXRWEKGPXHFAP-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC)C1=C(C=CC(=C1)[N+](=O)[O-])Cl
• Molecular Formula: C9H10ClN3O2
• DSSTOX Substance ID: DTXSID60380491
• Molecular Weight: 227.65 g/mol
• CAS RN: 648409-21-6

Description

1-(2-Chloro-5-nitrophenyl)ethan-1-one is an organic compound with the chemical formula C8H6ClNO3. It is a yellow solid with a special smell. One of the main uses of 1-(2-Chloro-5-nitrophenyl)ethan-1-one is as an intermediate in organic synthesis. It can be used in the synthesis of various drugs, dyes, and pesticides, and other compounds.

Synthesis Analysis

1-(2-Chloro-5-nitrophenyl)ethan-1-one can be synthesized by reacting acetophenone with nitric acid and hydrochloric acid. The reaction first introduces a chlorine atom on acetophenone, and then introduces a nitro group on the benzene ring by nitration. The reaction conditions need to be precisely controlled to ensure yield and selectivity.

Chemical Reactions Analysis

While specific chemical reactions involving 1-(2-Chloro-5-nitrophenyl)ethan-1-one 1-methylhydrazone are not available, 1-(2-Chloro-5-nitrophenyl)ethan-1-one is known to be used for reduction, substitution, and carboxyl activation reactions in organic synthesis.

Physical And Chemical Properties Analysis

1-(2-Chloro-5-nitrophenyl)ethan-1-one has a density of 1.378±0.06 g/cm3 (Predicted), a melting point of 62 °C (Solv: ethanol (64-17-5)), a boiling point of 244.8±20.0 °C (Predicted), a flash point of 101.8°C, and a vapor pressure of 0.0298mmHg at 25°C. Its refractive index is 1.573.

Safety and Hazards

1-(2-Chloro-5-nitrophenyl)ethan-1-one is a flammable substance and should be kept away from open flames and high temperatures. Personal protective equipment such as goggles, gloves, and protective clothing must be worn when handling this compound. Avoid inhaling compound dust or contact with skin. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical help. In addition, this compound should be stored and handled properly to avoid contact with substances such as strong oxidants or strong acids.

Future Directions

Given its use as an intermediate in organic synthesis, 1-(2-Chloro-5-nitrophenyl)ethan-1-one 1-methylhydrazone could potentially be used in the synthesis of a wide range of compounds, including drugs, dyes, and pesticides. Future research could explore new synthesis methods, applications, and safety measures associated with this compound.